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Compound of Interest

Compound Name: 3-Hydroxy-1-propylpiperidine

Cat. No.: B3021506

Molecular Structure and Key Features

3-Hydroxy-1-propylpiperidine (Molecular Formula: CsH17NO, Molecular Weight: 143.23 g/mol
) is a tertiary amine and a secondary alcohol. Its structure consists of a piperidine ring
substituted at the 1-position with a propyl group and at the 3-position with a hydroxyl group.
These features dictate its chemical properties and form the basis of its spectral signature.
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Sample Preparation

Dissolve ~10-20 mg of sample in ~0.7 mL of deuterated solvent (e.g., CDCIs).

:

Add a small amount of TMS as an internal standard (0 ppm).

:

Filter the solution into a 5 mm NMR tube.

Data Acquisition (400 MHz Spectrometer)

Insert sample, lock, and shim the magnetic field.

:

Acquire 'H spectrum (e.g., 16 scans, 30° pulse).

:

Acquire 13C spectrum (e.g., 1024 scans, proton-decoupled).

:

Acquire 2D spectra (COSY, HSQC) to confirm assignments.

Data Processing

Apply Fourier transform, phase correction, and baseline correction.

l

Calibrate spectra to the TMS signal (0.00 ppm).

l

Integrate 'H signals and pick peaks for both spectra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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